Cas no 896373-42-5 (N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide)

• Product Name: N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide
• CAS No: 896373-42-5
• MF: C₂₄H₂₈N₄O₃
• MW: 420.504125595093
• CID: 6438270
• Update Time: 2025-06-08

N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide
• N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1H-quinazolin-3-yl)butanamide
• 3(2H)-Quinazolinebutanamide, 1,4-dihydro-2,4-dioxo-N-[1-(phenylmethyl)-4-piperidinyl]-

• Inchi： 1S/C24H28N4O3/c29-22(25-19-12-15-27(16-13-19)17-18-7-2-1-3-8-18)11-6-14-28-23(30)20-9-4-5-10-21(20)26-24(28)31/h1-5,7-10,19H,6,11-17H2,(H,25,29)(H,26,31)
• InChI Key： ILNLTZQJEFKERI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCCC(NC2CCN(CC3=CC=CC=C3)CC2)=O)C1=O

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 12.88±0.20(Predicted)

Additional information on N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide

Professional Introduction to N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide (CAS No: 896373-42-5)

N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. With a molecular formula that reflects its intricate structure, this compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in medicinal chemistry. The CAS number 896373-42-5 uniquely identifies this chemical entity, facilitating its precise documentation and communication within the scientific community.

The structural composition of N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide is characterized by the presence of several key pharmacophoric elements. The benzylpiperidine moiety is a well-known scaffold in drug design, often incorporated for its ability to modulate central nervous system activity. This moiety's role in enhancing binding affinity and selectivity has been extensively studied in the development of therapeutic agents targeting neurological disorders. The piperidine ring's tetrahydroquinazoline derivative further contributes to the compound's complexity, offering additional sites for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological properties of N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, its structure resembles those of known kinase inhibitors, which are pivotal in treating cancers and inflammatory conditions. The presence of the 2,4-dioxo-tetrahydroquinazoline fragment is particularly noteworthy, as it has been associated with compounds that demonstrate antimicrobial and anti-inflammatory properties.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Researchers have observed promising interactions with enzymes such as Janus kinases (JAKs) and tyrosine kinases (TYKs), which are aberrantly activated in numerous pathological conditions. By modulating these kinases' activity, N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide could potentially serve as a lead compound for developing novel therapeutics. Additionally, its ability to cross the blood-brain barrier suggests that it may be suitable for treating central nervous system disorders.

The synthesis of this compound presents a challenge due to its multi-step reaction sequence and the need for precise control over reaction conditions. However， recent innovations in synthetic methodologies have made it more feasible to produce N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide on a scalable basis. Advances in catalytic processes and green chemistry principles have also contributed to optimizing synthetic routes while minimizing environmental impact. These developments are crucial for ensuring the sustainable production of pharmaceutical intermediates like this one.

Evaluation of the compound's pharmacokinetic profile is essential for assessing its potential as a drug candidate. Preliminary data indicate that N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide exhibits favorable solubility and stability under physiological conditions. These properties are critical for ensuring effective absorption and distribution within the body upon administration. Furthermore， its metabolic stability suggests that it may have a prolonged half-life， allowing for less frequent dosing regimens.

The safety profile of N-(1-benzylpiperidin-4-yll)-benzylpiperidin
amidine)(CAS No: 896373-42-5)) is currently under investigation through rigorous toxicological studies。 These experiments aim to evaluate potential side effects at various exposure levels， ensuring that any therapeutic benefits outweigh risks。 The results from these studies will be instrumental in determining whether this compound progresses to clinical trials。

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds like N-(1-benzylpiperidin- _->subscript>>>subscript>>>subscript>>>subscript>>>subscript>>>subscript>>>subscript>>>subscript>>>subscript>>>> > > > > > > > > > > -^>>>>>>>>>>>>>>>>>>>>>>>)butanamide (CAS No: 89637-42-5)
are prioritized for further investigation。 By analyzing vast datasets， these technologies can identify patterns and correlations that might not be apparent through traditional methods。 This approach has already led to the identification of novel scaffolds with therapeutic potential， including compounds similar in structure to N-(1-benzypiperidiny])-
    
    
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